5-((3-fluoro-4-methylphenyl)amino)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-(3-fluoro-4-methylanilino)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C17H17FN4O2/c1-9-5-6-11(7-12(9)18)20-14-10(2)8-19-15-13(14)16(23)22(4)17(24)21(15)3/h5-8H,1-4H3,(H,19,20)
• InChI Key: OPCGBBRVKKDPKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=C3C(=NC=C2C)N(C(=O)N(C3=O)C)C)F
• Molecular Formula: C17H17FN4O2
• Molecular Weight: 328.34 g/mol

Description

The compound “5-((3-fluoro-4-methylphenyl)amino)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Scientific Research Applications

Synthesis and Characterization

Research into compounds structurally related to "5-((3-fluoro-4-methylphenyl)amino)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione" includes the synthesis and characterization of pyrido[2,3-d]pyrimidine derivatives. For instance, Ashraf et al. (2019) explored the synthesis of novel (hydroxybenzoyl)pyrido[2,3-d]pyrimidine heterocycle derivatives. These compounds were thoroughly characterized using spectral techniques, including NMR and X-ray diffraction analysis, indicating the compound's potential in the development of new materials or drugs with unique properties (Ashraf et al., 2019).

Biological Activities

The biological activities of pyrido[2,3-d]pyrimidine derivatives have been a subject of interest in several studies. Aksinenko et al. (2016) synthesized a series of 5,5-bis(trifluoromethyl)-5,6-dihydropyrimido[4,5-d]pyrimidine-2,4(1H,3H)-diones, which were screened for their antimicrobial activities against a range of Gram-positive and Gram-negative bacteria, as well as the fungus Candida albicans. Some of these compounds showed promising antimicrobial activity, suggesting potential applications in developing new antibacterial and antifungal agents (Aksinenko et al., 2016).

Advanced Materials and Chemical Synthesis

The structural features of pyrido[2,3-d]pyrimidine derivatives also make them suitable candidates for the development of advanced materials. For example, Castillo et al. (2018) described the synthesis of 3-formylpyrazolo[1,5-a]pyrimidines as intermediates for preparing functional fluorophores. These compounds exhibited significant fluorescence properties, making them potential candidates for use as fluorescent probes in biological and environmental applications (Castillo et al., 2018).